Cas no 104273-99-6 (2-Propenoic acid, 3-[4-(acetyloxy)-3-ethoxyphenyl]-)

• Product Name: 2-Propenoic acid, 3-[4-(acetyloxy)-3-ethoxyphenyl]-
• CAS No: 104273-99-6
• MF: C₁₃H₁₄O₅
• MW: 250.247264385223
• CID: 1142169
• Update Time: 2024-07-27

2-Propenoic acid, 3-[4-(acetyloxy)-3-ethoxyphenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[4-(acetyloxy)-3-ethoxyphenyl]-

• Inchi： 1S/C13H14O5/c1-3-17-12-8-10(5-7-13(15)16)4-6-11(12)18-9(2)14/h4-8H,3H2,1-2H3,(H,15,16)
• InChI Key： KDTUPJQCNDBOJZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1=CC=C(OC(C)=O)C(OCC)=C1

Computed Properties

• Exact Mass: 303.11071

Experimental Properties

• Density: 1.231±0.06 g/cm3(Predicted)
• Melting Point: 176-177 °C
• Boiling Point: 384.1±27.0 °C(Predicted)
• PSA: 85.62
• pka: 4.33±0.10(Predicted)